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Introduction

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate

immune system that detects cytosolic double-stranded DNA (dsDNA), a key signal of viral

infection or cellular damage.[1] Activation of the cGAS-STING pathway in the tumor

microenvironment (TME) can initiate a powerful anti-tumor immune response, primarily through

the production of type I interferons (IFNs) and other inflammatory cytokines.[1][2] This process

can transform immunologically "cold" tumors, which are poorly infiltrated by immune cells, into

"hot," T-cell-inflamed tumors that are more susceptible to immunotherapy.[3][4]

Intratumoral (IT) administration of STING agonists is a compelling therapeutic strategy. Direct

injection into the tumor allows for high local drug concentrations while minimizing systemic

toxicities that can arise from widespread cytokine release.[5][6] This approach aims to activate

tumor-infiltrating antigen-presenting cells (APCs), leading to the priming and activation of

tumor-specific T cells that can attack both the injected tumor and distant metastases.[7] Various

STING agonists, including cyclic dinucleotides (CDNs) like ADU-S100 and non-CDN small

molecules, are in preclinical and clinical development.[3][8]
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These notes provide an overview of the STING signaling pathway, quantitative data on various

agonists, and detailed protocols for their application and analysis in a research setting.

STING Signaling Pathway
The canonical cGAS-STING signaling cascade is initiated by the detection of cytosolic dsDNA.
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Caption: The canonical cGAS-STING signaling pathway.
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Data Presentation: STING Agonist Activity
Quantitative data from preclinical and clinical studies are summarized below to provide a

comparative overview of various STING agonists.

Table 1: Preclinical Dosing of Intratumoral STING Agonists
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Agonist
Tumor
Model

Dose
Dosing
Schedule

Key
Outcomes

Citations

ADU-S100
CT26
(Colon)

25 or 100
µg

3 doses,
every 3
days

Dose-
dependent
tumor
growth
inhibition;
induced
complete
responses
and long-
lasting
immunity.

[9]

ADU-S100
A20

(Lymphoma)
Not specified

Every other

day for 3

injections

Induced

tumor-

specific T-cell

responses;

regression

was

dependent on

STING

expression by

the host, not

the tumor.

[7]

BMS-986301 CT26 (Colon) Single dose

Single

intratumoral

injection

>90%

complete

regression of

injected and

non-injected

tumors.

[8]

SB11285 Syngeneic

mouse

models

Not specified Intratumoral

injection

Significantly

higher

inhibition of

tumor growth

[8]
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Agonist
Tumor
Model

Dose
Dosing
Schedule

Key
Outcomes

Citations

compared to

control.

CS-1010
MC38

(Colon)
5 µg

3 doses,

every 3 days

100% of

treated mice

achieved

complete

responses.

[10]

| DMXAA | KPC (Pancreatic) | Not specified | Intratumoral injection | Increased inflammatory

cytokines, T-cell attracting chemokines, and tumor-reactive CD8+ T cells. |[2] |

Table 2: Clinical and Late-Stage Preclinical Examples of Intratumoral STING Agonists
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Agonist
(Trial ID)

Phase
Tumor
Types

Dose
Range

Regimen
Reported
Adverse
Events

Citations

ADU-

S100 /

MIW815

(NCT0267
5439)

Phase I

Advance
d/metasta
tic solid
tumors or
lymphom
as

Not
specified

Days 1, 8,
and 15 in
a 28-day
cycle

No dose-
limiting
toxicities.
Most
common
were
pyrexia,
injection
site pain,
and
headache
.

[7][8]

MK-1454 Phase I

Solid

tumors and

lymphomas

Not

specified

Intratumora

l injection,

often

combined

with

pembrolizu

mab

Favorable

safety

profile

when

combined

with anti-

PD-1.

[11]
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Agonist
(Trial ID)

Phase
Tumor
Types

Dose
Range

Regimen
Reported
Adverse
Events

Citations

IACS-8779

(Canine

Trial)

Phase I

Glioblasto

ma

(canine)

5-20 µg

Repeated

every 4-6

weeks

Well-

tolerated

up to 15

µg. Higher

doses

associated

with

radiographi

c

responses.

One

procedure-

related

fatality.

[4][12][13]

[14]

SYNB1891

(NCT0416

7137)

Phase I

Advanced

solid

tumors

Not

specified

Intratumora

l injection

Engineere

d bacteria

produce

STING

agonist

locally.

Trial is

evaluating

safety and

tolerability.

[11]

| E7766 (NCT04144140) | Phase Ia/Ib | Advanced solid tumors | Not specified | Intratumoral

injection | Showed long-lived anti-tumor activity in murine models with no serious adverse

events. |[15] |
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Protocol 1: General Protocol for Intratumoral Injection in
Murine Models
Objective: To provide a standardized procedure for the intratumoral administration of STING

agonists in preclinical mouse models to evaluate anti-tumor efficacy.
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1. Tumor Cell Inoculation
(e.g., CT26, B16F10)

Subcutaneous

2. Tumor Growth Monitoring
Measure with calipers until

~100 mm³

3. Randomization
Group animals into Vehicle

& Treatment arms

4. Intratumoral Injection
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5. Efficacy & PK/PD Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15610284/docs#application-notes-and-protocols-
intratumoral-injection-of-sting-agonists]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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